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Compound of Interest

Compound Name: Benzyl 4-nitrobenzoate
CAS No.: 14786-27-7
Cat. No.: B041767

Get Quote
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Physical Properties, Synthesis, and Characterization Profile

Executive Summary

Benzyl 4-nitrobenzoate (CAS: 14786-27-7) is a crystalline ester derivative predominantly
utilized in organic synthesis as a stable intermediate and in analytical chemistry as a UV-active
derivatizing agent for benzyl alcohol. Its structural incorporation of a p-nitro moiety imparts
significant crystallinity and distinct spectroscopic signatures, making it an ideal candidate for
tracking reaction kinetics and impurity profiling in pharmaceutical development.

This guide provides a rigorous examination of its physicochemical properties, a self-validating
synthesis protocol, and detailed spectral characterization data, grounded in high-fidelity
experimental literature.

Chemical Identity & Structural Analysis[1][2][3][4]
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Parameter Detail

IUPAC Name Benzyl 4-nitrobenzoate

p-Nitrobenzoic acid benzyl ester; Benzyl p-
Common Names )
nitrobenzoate

CAS Registry Number 14786-27-7
Molecular Formula C14H11NOa4
Molecular Weight 257.24 g/mol
C1=CC=C(C=C1)COC(=0)C2=CC=C(C=C2)
SMILES
[O-]
InChlKey XCQFGJIYVKKCUFX-UHFFFAOYSA-N

Physicochemical Properties

The following data aggregates experimental values from high-purity isolation studies. Note the
distinct melting point range, which serves as a primary purity indicator during recrystallization.

Table 1: Physical Constants
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Property Value Context/Conditions

Standard Temperature &

Physical State Solid (Crystalline powder)
Pressure (STP)
Color Faint yellow to white Pure compound
] ] Experimental (Recrystallized
Melting Point 84 -85 °C
from EtOH/Hexane) [1]
N ) . Decomposition likely occurs
Boiling Point ~419 °C (Predicted) ] .
before atmospheric boiling
Density 1.287 g/cm3 (Predicted) @ 20 °C
- ) N ) Dichloromethane, Ethyl
Solubility (Lipophilic) High
Acetate, Chloroform
N - o Water (Hydrophobic ester
Solubility (Hydrophilic) Negligible ]
linkage)
N o Indicates high membrane
Partition Coefficient logP = 3.8

permeability potential

Synthesis & Purification Protocol

Methodology: Nucleophilic Acyl Substitution (Schotten-Baumann conditions) Rationale: This
protocol utilizes 4-nitrobenzoyl chloride rather than the carboxylic acid. The acid chloride is
highly reactive, driving the reaction to completion without the need for high heat or equilibrium-
shifting apparatus (like Dean-Stark traps), ensuring a kinetic product control.

Reagents

e Benzyl alcohol (1.0 equiv)[1]
e 4-Nitrobenzoyl chloride (1.1 equiv)
o Triethylamine (TEA) or Pyridine (1.2 equiv) - Acts as HCI scavenger

e Dichloromethane (DCM) - Solvent
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Step-by-Step Workflow

e Preparation: Dissolve Benzyl alcohol (10 mmol) in anhydrous DCM (30 mL) in a round-
bottom flask under nitrogen atmosphere.

o Base Addition: Add Triethylamine (12 mmol) and cool the solution to 0 °C (ice bath) to
suppress side reactions.

o Acylation: Dropwise add a solution of 4-Nitrobenzoyl chloride (11 mmol) in DCM.

o Mechanism: The base neutralizes the HCI byproduct, driving the equilibrium forward (Le
Chatelier's principle).

e Reaction: Allow to warm to room temperature and stir for 3—4 hours.

o Self-Validation Check: Monitor via TLC (Silica gel; Hexane:EtOAc 4:1). The limiting
reagent (Benzyl alcohol, R_f ~0.3) must disappear; the product (R_f ~0.6) will appear as a
UV-active spot.

o Workup:
o Wash organic layer with 1M HCI (removes unreacted amine).
o Wash with sat. NaHCOs (removes unreacted acid derivatives).
o Wash with Brine, dry over MgSQa4, and concentrate in vacuo.

 Purification: Recrystallize the crude solid from hot Ethanol or an EtOAc/Hexane mixture to
yield faint yellow needles (MP: 84-85 °C).

Visualization: Synthesis Logic Flow
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Start: Benzyl Alcohol + DCM

Add TEA (Base)
+ 4-Nitrobenzoyl Chloride

Reaction: 0°C to RT (3-4h)
Nucleophilic Acyl Substitution

TLC Check:
Is Benzyl Alcohol gone?

Workup:
1. 1M HCI (Remove Base)
2. NaHCO3 (Remove Acid)

Final Product:
Benzyl 4-nitrobenzoate
(Solid, MP 84-85°C)

Click to download full resolution via product page

Figure 1: Logical workflow for the synthesis and purification of Benzyl 4-nitrobenzoate.

Spectral Characterization

The following spectral data provides the "fingerprint” for identification. The presence of the nitro
group significantly deshields the aromatic protons ortho to it, creating a distinct downfield shift.

Nuclear Magnetic Resonance (NMR)
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Solvent: CDCIs (Chloroform-d) [1][2]

Nucleus Shift (6 ppm) Multiplicity Integration Assignment
) ] Ar-H (ortho to -
H 8.29 -8.22 Multiplet (d-like) 2H
NO2)
] ] Ar-H (meta to -
H 8.22-8.15 Multiplet (d-like) 2H
NO:2)
H 7.47 -7.37 Multiplet 5H Benzyl Ar-H
H 5.41 Singlet 2H Benzylic -CH2-O-
13C 164.5 Singlet - Carbonyl (C=0)
13C 150.5 Singlet - Ar-C-NO:2
13C 67.6 Singlet - Benzylic -CH2-

Infrared Spectroscopy (FT-IR)

e 1720-1730 cm~*: Strong C=0 stretching (Ester).
e 1520-1530 cm~*: Asymmetric N-O stretching (Nitro group).

¢ 1340-1350 cm~1: Symmetric N-O stretching (Nitro group).

Visualization: Spectral Logic
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0 8.2-8.3 ppm
(Deshielded Ar-H)

1H NMR 5 5.41 ppm
(CDCI3) (Singlet CH2)

Benzyl 4-nitrobenzoate

Click to download full resolution via product page

Figure 2: Spectral assignment logic connecting structural moieties to analytical signals.

Applications in Drug Development

« Impurity Profiling: Benzyl 4-nitrobenzoate is often synthesized as a reference standard to
identify impurities in the production of benzyl alcohol-based pharmaceutical excipients.

e UV-Labeling: The high molar absorptivity of the p-nitrobenzoate chromophore allows for the
detection of non-UV active alcohols in HPLC analysis.

» Crystallinity Induction: Converting oils (like certain benzyl derivatives) into p-nitrobenzoate
esters often yields crystalline solids, facilitating X-ray diffraction studies for absolute structure
determination.

Safety & Handling

e Hazard Classification: Skin Irritant (H315), Eye Irritant (H319).[2]

o Handling: Manipulate in a fume hood to avoid inhalation of fine dust.
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o Storage: Keep in a cool, dry place. The ester bond is stable, but prolonged exposure to
moisture may lead to slow hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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